Cas no 28526-64-9 (Benzoic acid, 2-(1-cyanooctyl)-)

• Product Name: Benzoic acid, 2-(1-cyanooctyl)-
• CAS No: 28526-64-9
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 1435298
• Update Time: 2024-08-15

Benzoic acid, 2-(1-cyanooctyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(1-cyanooctyl)-

• Inchi： 1S/C16H21NO2/c1-2-3-4-5-6-9-13(12-17)14-10-7-8-11-15(14)16(18)19/h7-8,10-11,13H,2-6,9H2,1H3,(H,18,19)
• InChI Key： CBVRNLLBQGPTOJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(C#N)CCCCCCC

Computed Properties

• Exact Mass: 259.15733

Experimental Properties

• Density: 1.060±0.06 g/cm3(Predicted)
• Boiling Point: 419.1±28.0 °C(Predicted)
• PSA: 61.09
• pka: 3.70±0.36(Predicted)